8,8-Dimethyl-1,5,6,7-tetrahydro-1,6-naphthyridin-2-one;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
8,8-Dimethyl-1,5,6,7-tetrahydro-1,6-naphthyridin-2-one;hydrochloride is a useful research compound. Its molecular formula is C10H15ClN2O and its molecular weight is 214.69. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Properties : A study by Bhambi et al. (2009) synthesized derivatives of 8,8-dimethyl-1,5,6,7-tetrahydro-1,6-naphthyridin-2-one and evaluated their antimicrobial activities. The compounds showed potential antibacterial and antifungal properties (Bhambi et al., 2009).
Hydrogen Bonded Supramolecular Networks : Jin et al. (2011) and Jin et al. (2010) studied the hydrogen bonding interactions between organic bases, including derivatives of 8,8-dimethyl-1,6-naphthyridin-2-one, and carboxylic acid derivatives. These studies provide insights into the role of these compounds in supramolecular chemistry and their potential applications in material science (Jin et al., 2011); (Jin et al., 2010).
Fluoride Ion Sensing : Chahal et al. (2018) explored the synthesis of 2-amino-5,7-dimethyl-1,8-naphthyridine derivatives for anion recognition, particularly fluoride ions. Their findings suggest potential applications in environmental monitoring and analytical chemistry (Chahal et al., 2018).
Photoluminescent Properties : Research by Zuo et al. (2003) demonstrated the synthesis of tetracarbonyl(naphthyridylcarbamoyl)rhenium(I) and naphthyridylamido complexes. These complexes exhibited photoluminescent properties, suggesting potential applications in optoelectronic devices and sensors (Zuo et al., 2003).
Crystal Structure Characterization : A study by Jin et al. (2007) on the crystal structure of di(2-amino-5-methyl-1,8-naphthyridin-1-ium-7-carboxylato)dichlorocuprate(II) dihydrate offers insights into the structural properties of similar compounds. Such studies are crucial in understanding the molecular architecture and potential applications in crystal engineering and materials science (Jin et al., 2007).
Catalytic Activity : Research by Liu et al. (2013) on a π-conjugated naphthyridine-based N-heterocyclic carbene ligand and its transition-metal complexes showed excellent catalytic activity in certain reactions. This indicates potential applications in catalysis and synthetic chemistry (Liu et al., 2013).
Binding Affinity in DNA Duplexes : Sato et al. (2009) investigated the effect of substitutions on the binding affinity of 2-amino-1,8-naphthyridines to cytosine in DNA duplexes. This study contributes to the understanding of molecular interactions in biological systems and has implications for drug design (Sato et al., 2009).
Luminescent Zinc(II) Complexes : A study by Chen et al. (2008) on zinc(II) complexes with 1,8-naphthyridine-based ligands revealed luminescent properties, which could be useful in the development of new luminescent materials (Chen et al., 2008).
Mechanism of Action
Target of Action
It’s known that 1,6-naphthyridines, a class of compounds to which this molecule belongs, are pharmacologically active and have a variety of applications such as anticancer, anti-hiv, anti-microbial, analgesic, anti-inflammatory, and anti-oxidant activities .
Mode of Action
It’s known that the specific and differential functionalization of the 1,6-naphthyridine core leads to specific activity . For example, certain functionalized 1,6-naphthyridines act as sex hormone regulatory agents or anti-HIV agents .
Biochemical Pathways
It’s known that naphthyridines have a wide spectrum of biological applications and are used in the treatment of several human diseases .
Result of Action
It’s known that 1,6-naphthyridines have a variety of applications such as anticancer, anti-hiv, anti-microbial, analgesic, anti-inflammatory, and anti-oxidant activities .
Properties
IUPAC Name |
8,8-dimethyl-1,5,6,7-tetrahydro-1,6-naphthyridin-2-one;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O.ClH/c1-10(2)6-11-5-7-3-4-8(13)12-9(7)10;/h3-4,11H,5-6H2,1-2H3,(H,12,13);1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IYYHJKOPRPHDBJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CNCC2=C1NC(=O)C=C2)C.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15ClN2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.69 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2580197-54-0 |
Source
|
Record name | 8,8-dimethyl-1,2,5,6,7,8-hexahydro-1,6-naphthyridin-2-one hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.